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Compound of Interest

Compound Name: Sodium 2-lodobenzenesulfonate

Cat. No.: B1324435

Introduction: The Critical Role of Precise
Terminology in Chemical Research

In the landscape of chemical synthesis and drug development, Sodium 2-
lodobenzenesulfonate stands as a pivotal, yet often variably named, reagent. Its significance
largely stems from its role as a precursor to powerful hypervalent iodine reagents, most notably
2-lodoxybenzenesulfonic acid (IBS), which offer environmentally benign and highly selective
oxidation capabilities.[1] However, the interchangeability of its nomenclature across literature,
patents, and commercial listings can create ambiguity, potentially hindering research and
procurement efforts. This guide provides an in-depth analysis of the key synonyms for Sodium
2-lodobenzenesulfonate, offering clarity and context to researchers, scientists, and drug
development professionals. Understanding these terminological nuances is not merely an
academic exercise; it is fundamental to ensuring experimental reproducibility, accurate
literature searching, and seamless supply chain management.

Unraveling the Synonyms: A-Data-Driven Analysis

The varied names for Sodium 2-lodobenzenesulfonate arise from different systematic and
historical naming conventions. Below, we dissect the most prevalent synonyms, providing
insights into their origins and typical contexts of use.
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Sodium 2-lodobenzenesulfonate

This is the most commonly used and readily recognized name for the compound. It clearly
denotes the key structural features: a sodium salt of a benzenesulfonic acid that is substituted
with an iodine atom at the second (or ortho) position of the benzene ring. This name is
frequently found in the product catalogs of major chemical suppliers and is often the default
name in safety data sheets (SDS) and technical specifications.[2]

2-lodobenzenesulfonic Acid Sodium Salt

This synonym is a close variant of the primary name and is also widely used.[3] It explicitly
states that the compound is the sodium salt of the parent acid, "2-lodobenzenesulfonic Acid."
This nomenclature is particularly useful for emphasizing the relationship between the salt and
its acidic precursor, which is the starting material for the synthesis of certain hypervalent iodine
reagents.[1]

Benzenesulfonic acid, 2-iodo-, sodium salt

This is the inverted name format often employed by chemical abstracting and indexing
services, such as the Chemical Abstracts Service (CAS). It follows a systematic approach
where the parent molecule, "Benzenesulfonic acid," is named first, followed by its substituents
("2-iodo-") and finally the counter-ion ("sodium salt"). This format is crucial for precise database
searching and is often linked to the compound's CAS Registry Number, 62973-69-7.[4][5]

o-lodobenzenesulfonic acid sodium salt

The prefix "o-" is an abbreviation for ortho-, a locant used in organic chemistry to describe the
position of a substituent on a benzene ring relative to a primary functional group. In this case, it
indicates that the iodine atom is on the carbon atom adjacent to the sulfonic acid group. While
less formal than the numerical "2-" designation, "o-" is frequently used in laboratory jargon and
older literature.[5][6]

sodium;2-iodobenzenesulfonate

This is the IUPAC (International Union of Pure and Applied Chemistry) preferred name.[3] It
distinctly separates the cation ("sodium™) from the anion ("2-iodobenzenesulfonate"). This
systematic nomenclature is designed to be unambiguous and is the standard for formal
scientific communication.
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Summary of Key Synonyms and Identifiers

For rapid reference, the following table summarizes the primary synonyms and key identifiers

for Sodium 2-lodobenzenesulfonate.

Synonym

Naming Convention

Typical Context of Use

Sodium 2-

lodobenzenesulfonate

Common/Supplier Name

Product catalogs, general

literature[2]

2-lodobenzenesulfonic Acid
Sodium Salt

Descriptive Name

Emphasizing the salt of the

parent acid

Benzenesulfonic acid, 2-iodo-,
sodium salt

Index Name (CAS)

Chemical databases, indexing

services[4][5]

o-lodobenzenesulfonic acid

Common with locant

Laboratory slang, older

sodium salt literature[5][6]

sodium;2- S o

_ IUPAC Name Formal scientific publications
iodobenzenesulfonate

CAS Registry Number 62973-69-7 Universal Identifier[2][4][5][6]
Molecular Formula CeHaINaOsS All contexts[4][6]

Visualizing the Nomenclature Hierarchy

The relationship between the core chemical structure and its various hames can be visualized

as a hierarchical flow, from the systematic IUPAC name to the more common laboratory and

supplier designations.
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Sodium 2-lodobenzenesulfonate
(CeHalNaOsS)

ISystematic Indexing General Use Structural

A4 v \ A
CAS Index Name:

Descriptive Name:
Benzenesulfonic acid, 2-iodo-, sodium salt 2-lodobenzenesulfonic Acid Sodium Salt

Sodium 2-lodobenzenesulfonate o-lodobenzenesulfonic acid sodium salt

IUPAC Name:
sodium;2-iodobenzenesulfonate

| Common/Supplier Names

Click to download full resolution via product page

Caption: Hierarchical relationship of naming conventions for Sodium 2-
lodobenzenesulfonate.

Experimental Protocol: Verification of Compound
Identity

Given the potential for nomenclatural confusion, it is imperative to verify the identity of a
procured sample of Sodium 2-lodobenzenesulfonate. High-Performance Liquid
Chromatography (HPLC) is a standard method for assessing purity.

Objective: To confirm the purity of a sample labeled as Sodium 2-lodobenzenesulfonate.

Materials:

Sodium 2-lodobenzenesulfonate sample

HPLC-grade water

HPLC-grade acetonitrile

Formic acid
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e C18 HPLC column (e.g., 4.6 x 150 mm, 5 pum)

e HPLC system with UV detector

Procedure:

o Sample Preparation: Accurately weigh and dissolve approximately 10 mg of the sample in 10
mL of a 50:50 mixture of water and acetonitrile to create a 1 mg/mL stock solution. Further
dilute to a working concentration of approximately 0.1 mg/mL.

o Mobile Phase Preparation:

o Mobile Phase A: 0.1% formic acid in water.

o Mobile Phase B: 0.1% formic acid in acetonitrile.

¢ HPLC Conditions:

[¢]

Column: C18, 4.6 x 150 mm, 5 um
o Flow Rate: 1.0 mL/min

o Injection Volume: 10 pL

o Detection Wavelength: 254 nm

o Gradient: Start with 95% A / 5% B, hold for 2 minutes. Linearly increase to 95% B over 10
minutes. Hold at 95% B for 2 minutes. Return to initial conditions and equilibrate for 5
minutes.

e Analysis: Inject the prepared sample. The resulting chromatogram should show a major peak
corresponding to the analyte. Purity can be calculated based on the area percentage of the
main peak relative to the total area of all peaks. A purity of >97% is common for commercial-
grade material.[2]

Conclusion
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A thorough understanding of the various synonyms for Sodium 2-lodobenzenesulfonate is
essential for any researcher or professional working with this versatile compound. By
recognizing its IUPAC name, CAS index name, and common laboratory and commercial
names, one can navigate the scientific literature and chemical supply chains with greater
confidence and precision. This guide serves as a foundational reference to mitigate ambiguity
and support the rigorous standards of scientific integrity and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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